molecular formula C19H18FN3O4S B2421533 2-fluoro-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide CAS No. 1005303-54-7

2-fluoro-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

Cat. No. B2421533
CAS RN: 1005303-54-7
M. Wt: 403.43
InChI Key: MHQMDHDIMVYZAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as 2-halobenzoic acids and derivatives . It’s an important structural motif found in numerous bioactive molecules . The compound carries a halogen atom at the 2-position of the benzene ring .


Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported . A multidimensional, iterative parallel synthesis effort identified a series of highly selective mGlu3 NAMs with submicromolar potency and good CNS penetration .


Molecular Structure Analysis

The molecular formula of the compound is C19H18FN3O4S.


Chemical Reactions Analysis

The compound was synthesized via the O - [ 11 C]methylation of phenol 24 . The compound with the best AChE activity was compound 6b ( Ki =\u20093.73\u2009±\u20090.9\u2009nM) with the p -methylphenyl group it carried and showed competitive inhibition .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 403.43.

Scientific Research Applications

Fluorophores for Zinc(II) Detection

  • Research on zinc(II) specific fluorophores has significant importance in studying intracellular Zn2+. Compounds like 4-methyl-N-(6-methoxy-2-methyl-8-quinolyl)-benzenesulfonamide and its analogues have been prepared and examined for their fluorescing characteristics and Zn2+ complex formation. These studies contribute to understanding the fluorescence of such fluorophores and their applications in detecting zinc ions (Kimber et al., 2001).

Cyclooxygenase-2 Inhibition

  • A series of compounds, including 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety, were synthesized and evaluated for their COX-2 inhibitory activities. These compounds, particularly those with fluorine substitution, show potential for developing COX-2 specific inhibitors, which are important in addressing inflammatory conditions (Pal et al., 2003).

Biotransformation Studies

  • The metabolism of novel compounds like 4‐fluoro‐N‐(1‐{2‐[(propan‐2‐yl)phenoxy]ethyl}‐8‐azabicyclo[3.2.1]octan‐3‐yl)‐benzenesulfonamide, with antidepressant-like and anxiolytic properties, was studied using in vitro and in silico approaches. This research provides insights into the metabolic pathways and pharmacokinetics of new therapeutic agents (Słoczyńska et al., 2018).

Antimicrobial Activity

  • New compounds like arylazopyrazole pyrimidone clubbed with a benzenesulfonamide moiety were synthesized and evaluated for their antimicrobial activity against various bacteria and fungi. This kind of research contributes to the development of new antimicrobial agents in the fight against drug-resistant infections (Sarvaiya et al., 2019).

Anticancer Activity

  • Synthesis and bioactivity studies on new compounds like 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides showed potential in inhibiting human carbonic anhydrase isoenzymes, crucial for further anti-tumor activity studies (Gul et al., 2016).

Mechanism of Action

The compound is a potent negative allosteric modulator (NAM), developed to support the endeavor of unveiling the function of metabotropic glutamate receptor 2 (mGluR2) in etiology by positron emission tomography (PET) .

Future Directions

The compound is a potential candidate for translational PET imaging of the mGluR2 function . It’s expected to be a good drug target to treat Huntington’s disease (HD) .

properties

IUPAC Name

2-fluoro-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18FN3O4S/c1-26-15-8-6-14(7-9-15)17-10-11-19(23-22-17)27-13-12-21-28(24,25)18-5-3-2-4-16(18)20/h2-11,21H,12-13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHQMDHDIMVYZAK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=CC=CC=C3F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18FN3O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-fluoro-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.